Cas no 2338747-54-7 (AHR antagonist 2)

• Product Name: AHR antagonist 2
• CAS No: 2338747-54-7
• MF: C₂₀H₁₇F₃N₄O₃
• MW: 418.369194746017
• CID: 4739019
• PubChem ID: 138634553
• Update Time: 2025-06-23

AHR antagonist 2 Chemical and Physical Properties

Names and Identifiers

• AHR antagonist 2
• N-[(2S)-1-hydroxypropan-2-yl]-2-pyridin-3-yl-6-[4-(trifluoromethoxy)phenyl]pyrimidine-4-carboxamide
• DA-50279
• HY-135831
• CHEMBL5281742
• AKOS040732400
• SCHEMBL21001701
• CS-0114332
• 2338747-54-7
• CSSGBPKFVJOAIZ-LBPRGKRZSA-N
• G17363
• MS-27306
• BDBM50612694

• Inchi： 1S/C20H17F3N4O3/c1-12(11-28)25-19(29)17-9-16(26-18(27-17)14-3-2-8-24-10-14)13-4-6-15(7-5-13)30-20(21,22)23/h2-10,12,28H,11H2,1H3,(H,25,29)/t12-/m0/s1
• InChI Key： CSSGBPKFVJOAIZ-LBPRGKRZSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CC(C(N[C@@H](C)CO)=O)=NC(C2C=NC=CC=2)=N1)(F)F

Computed Properties

• Exact Mass: 418.12527490g/mol
• Monoisotopic Mass: 418.12527490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97.2

Additional information on AHR antagonist 2

Comprehensive Overview of AHR Antagonist 2 (CAS No. 2338747-54-7): Mechanism, Applications, and Research Insights

The AHR antagonist 2 (CAS No. 2338747-54-7) is a potent and selective inhibitor of the aryl hydrocarbon receptor (AHR), a transcription factor implicated in diverse physiological and pathological processes. With growing interest in immunomodulation, cancer therapy, and inflammatory diseases, this compound has emerged as a pivotal tool for researchers exploring AHR signaling pathways. Its unique chemical structure and high specificity make it a valuable candidate for both in vitro and in vivo studies, particularly in the context of autoimmune disorders and tumor microenvironment modulation.

Recent studies highlight the role of AHR antagonist 2 in disrupting the AHR-CYP1A1 axis, a critical pathway linked to oxidative stress and metabolic reprogramming in cancer cells. This aligns with the rising demand for targeted therapies in oncology, where precision medicine approaches dominate current research trends. Additionally, its potential to mitigate chronic inflammation has sparked interest in applications for rheumatoid arthritis and inflammatory bowel disease (IBD), addressing unmet medical needs in these areas.

From a structural perspective, the CAS No. 2338747-54-7 identifier underscores the compound's reproducibility and compliance with chemical standardization protocols, a key concern for pharmaceutical development. Researchers frequently search for solubility data, stability profiles, and synergistic drug combinations involving this antagonist, reflecting its versatility in experimental design. Notably, its low cytotoxicity at therapeutic doses enhances its appeal for long-term studies.

The intersection of AHR antagonist 2 with gut microbiome research represents another cutting-edge application. As the scientific community delves deeper into the gut-immune axis, this compound's ability to modulate AHR-dependent immune responses in intestinal tissues positions it as a promising candidate for microbiome-based therapeutics. Such innovations resonate with the surge in public interest around probiotics and personalized nutrition.

In summary, AHR antagonist 2 (CAS No. 2338747-54-7) stands at the forefront of translational research, bridging gaps between basic science and clinical applications. Its multifaceted roles in immune regulation, cancer biology, and metabolic diseases ensure its relevance in contemporary biomedical investigations, while its well-documented pharmacokinetic properties facilitate robust experimental outcomes.